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Compound of Interest

Compound Name: Ethyl bromoacetate

Cat. No.: B091307

Essential Safety and Handling Guide for Ethyl
Bromoacetate

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with ethyl bromoacetate. Adherence
to these procedures is vital due to the significant hazards associated with this chemical.

Ethyl bromoacetate is a flammable liquid and vapor that is fatal if swallowed, inhaled, or in
contact with skin.[1][2][3][4] It causes severe skin and eye irritation and is a lachrymator, a
substance that stimulates tear production.[5]

Personal Protective Equipment (PPE)

Consistent and proper use of Personal Protective Equipment (PPE) is the most critical line of
defense against the hazards of ethyl bromoacetate. The following table summarizes the
required PPE.
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PPE Category Specification

Wear tightly fitting chemical splash goggles or a
Eye/Face Protection face shield.[1][5][6] Standard safety glasses are

not sufficient.

Wear appropriate protective gloves to prevent
skin exposure.[5] It is recommended to use
rubber, oil-resistant gloves.[7] Always inspect
Skin Protection gloves before use and use proper removal
techniques.[6] A complete suit protecting against
chemicals or fire/flame resistant and impervious

clothing is also recommended.[1][6]

Work in a well-ventilated area, preferably under

a chemical fume hood.[7][8] If exposure limits

are exceeded or irritation is experienced, use a
) ) NIOSH/MSHA or European Standard EN 149

Respiratory Protection ] ]

approved respirator.[5] For inadequate

ventilation, a full-face respirator or a self-

contained breathing apparatus may be

necessary.[1][7][9]

Safe Handling and Storage Protocol

Engineering Controls: Facilities must be equipped with an eyewash station and a safety shower
in the immediate vicinity of where ethyl bromoacetate is handled.[5][9] Use a well-ventilated
area with local exhaust ventilation or a chemical fume hood to minimize airborne
concentrations.[7][8][9] Use explosion-proof electrical, ventilating, and lighting equipment.[7][8]

Handling Procedures:

» Training: All personnel must be thoroughly trained on the hazards and proper handling
procedures for ethyl bromoacetate before beginning any work.[7][9]

e Avoid Contact: Avoid all contact with eyes, skin, and clothing.[5] Do not breathe vapors or
mists.[1][3]
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e Hygiene: Wash hands and any exposed skin thoroughly after handling, before breaks, and at
the end of the workday.[5][6][9] Do not eat, drink, or smoke in areas where ethyl
bromoacetate is handled or stored.[4][9]

o Transferring: Ground and bond containers when transferring the material to prevent static
discharge.[5] Use spark-proof tools.[5]

o Clothing: Remove any contaminated clothing immediately and wash it before reuse.[4][5]

Storage:

Store in a cool, dry, well-ventilated area away from heat, sparks, open flames, and other
sources of ignition.[5][7][9]

Keep containers tightly closed when not in use.[4][5]

Store separately from incompatible materials such as oxidizing agents, reducing agents,
acids, and bases.[7][9]

The storage area temperature should not exceed 30°C.[7]

Emergency and Disposal Procedures

Spill Response:

Evacuate: Immediately evacuate personnel from the spill area.[7]
« |solate: Isolate the spill and restrict access.[7]
o Ventilate: Ensure the area is well-ventilated.[5]

» Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material
like vermiculite, sand, or earth.[5][7][9]

o Collection: Use spark-proof tools to collect the absorbed material and place it in a suitable,
sealed container for disposal.[5]

First Aid:
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Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate medical attention.[5]

» Skin: Immediately flush skin with plenty of water for at least 15 minutes while removing
contaminated clothing and shoes. Seek immediate medical attention.[5]

 Inhalation: Move the victim to fresh air immediately. If not breathing, give artificial respiration.

If breathing is difficult, give oxygen. Seek immediate medical attention.[5]

 Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of
milk or water. Never give anything by mouth to an unconscious person. Seek immediate
medical attention.[5]

Disposal Plan: Ethyl bromoacetate and any contaminated materials must be treated as
hazardous waste.[9]

o All waste must be disposed of in accordance with federal, state, and local environmental
regulations.[5]

 Itis recommended to use a licensed professional waste disposal service.[6][10]

» Empty containers may still contain product residue and can be dangerous; they should be
handled as hazardous waste.[5][7]

Workflow for Safe Handling of Ethyl Bromoacetate
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Workflow for Safe Handling of Ethyl Bromoacetate
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Caption: Logical workflow for the safe handling of ethyl bromoacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b091307?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/ethyl-bromoacetate.pdf
https://www.fishersci.com/store/msds?partNumber=AC158590025&productDescription=ETHYL+BROMOACETATE+2.5KG&vendorId=VN00032119&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-ETHYL-BROMOACETATE-CASNO-105-36-3719B-EN.aspx
https://www.lookchem.com/sds61898-49-5.html
https://pim-resources.coleparmer.com/sds/07246.pdf
https://www.cdhfinechemical.com/images/product/msds/37_992523201_ETHYLBROMOACETATE-CASNO-105-36-2-MSDS.pdf
https://www.chemicalbook.com/Article/How-to-properly-handle-and-store-ethyl-bromoacetate.htm
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0856.pdf
http://www.angenechemical.com/sds/85539-84-0.pdf
https://www.benchchem.com/product/b091307#personal-protective-equipment-for-handling-ethyl-bromoacetate
https://www.benchchem.com/product/b091307#personal-protective-equipment-for-handling-ethyl-bromoacetate
https://www.benchchem.com/product/b091307#personal-protective-equipment-for-handling-ethyl-bromoacetate
https://www.benchchem.com/product/b091307#personal-protective-equipment-for-handling-ethyl-bromoacetate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b091307?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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